Cas no 2228265-85-6 (O-{1-(2-methylbutan-2-yl)cyclopropylmethyl}hydroxylamine)

• Product Name: O-{1-(2-methylbutan-2-yl)cyclopropylmethyl}hydroxylamine
• CAS No: 2228265-85-6
• MF: C₉H₁₉NO
• MW: 157.253262758255
• CID: 5810658
• PubChem ID: 165715400
• Update Time: 2025-10-29

O-{1-(2-methylbutan-2-yl)cyclopropylmethyl}hydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-{1-(2-methylbutan-2-yl)cyclopropylmethyl}hydroxylamine
• O-{[1-(2-methylbutan-2-yl)cyclopropyl]methyl}hydroxylamine
• EN300-1753253
• 2228265-85-6

• Inchi： 1S/C9H19NO/c1-4-8(2,3)9(5-6-9)7-11-10/h4-7,10H2,1-3H3
• InChI Key： DYRNGHSRYZXBIC-UHFFFAOYSA-N
• SMILES： O(CC1(C(C)(C)CC)CC1)N

Computed Properties

• Exact Mass: 157.146664230g/mol
• Monoisotopic Mass: 157.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 35.2Ų

Additional information on O-{1-(2-methylbutan-2-yl)cyclopropylmethyl}hydroxylamine

Comprehensive Overview of O-{1-(2-methylbutan-2-yl)cyclopropylmethyl}hydroxylamine (CAS No. 2228265-85-6)

O-{1-(2-methylbutan-2-yl)cyclopropylmethyl}hydroxylamine (CAS No. 2228265-85-6) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, agrochemical research, and material science. This compound, characterized by its unique cyclopropylmethyl and hydroxylamine functional groups, serves as a versatile intermediate in the synthesis of various bioactive molecules. Researchers and industry professionals are increasingly exploring its potential due to its structural complexity and reactivity, which make it a valuable building block in organic synthesis.

The molecular structure of O-{1-(2-methylbutan-2-yl)cyclopropylmethyl}hydroxylamine features a cyclopropyl ring attached to a hydroxylamine group via a methylene bridge, with a 2-methylbutan-2-yl substituent enhancing its steric and electronic properties. This configuration contributes to its stability and reactivity, making it suitable for applications in pharmaceutical intermediates and agrochemical formulations. The compound's CAS number, 2228265-85-6, is a critical identifier for researchers seeking high-purity samples for experimental and industrial use.

In recent years, the demand for cyclopropyl-containing compounds like O-{1-(2-methylbutan-2-yl)cyclopropylmethyl}hydroxylamine has surged, driven by their role in drug discovery and crop protection. The cyclopropyl ring is known for its ability to modulate the pharmacokinetic properties of drug candidates, improving their metabolic stability and bioavailability. Similarly, in agrochemistry, such compounds are explored for their potential to enhance the efficacy of pesticides and herbicides while minimizing environmental impact.

One of the most frequently asked questions in online searches is: "What are the applications of O-{1-(2-methylbutan-2-yl)cyclopropylmethyl}hydroxylamine in drug development?" This compound is often utilized as a key intermediate in the synthesis of novel therapeutic agents, particularly those targeting central nervous system (CNS) disorders and infectious diseases. Its hydroxylamine moiety can participate in various chemical reactions, enabling the creation of diverse molecular scaffolds with potential biological activity.

Another trending topic in the scientific community is the green synthesis of complex organic molecules. Researchers are investigating eco-friendly methods to produce O-{1-(2-methylbutan-2-yl)cyclopropylmethyl}hydroxylamine with minimal waste and energy consumption. Techniques such as catalytic hydrogenation and microwave-assisted synthesis are being explored to optimize the production process, aligning with global sustainability goals.

The market for specialty chemicals like O-{1-(2-methylbutan-2-yl)cyclopropylmethyl}hydroxylamine is expected to grow significantly in the coming years, fueled by advancements in pharmaceutical and agricultural research. Companies specializing in fine chemicals are investing in scalable synthesis routes to meet the rising demand from academic and industrial laboratories. Additionally, the compound's potential applications in material science, such as polymer modification and surface functionalization, are being actively investigated.

For researchers and procurement specialists, understanding the storage and handling of O-{1-(2-methylbutan-2-yl)cyclopropylmethyl}hydroxylamine is crucial. While the compound is not classified as hazardous under standard regulations, proper storage in a cool, dry environment is recommended to maintain its stability. Suppliers typically provide detailed technical data sheets (TDS) and certificates of analysis (CoA) to ensure safe and effective use in laboratory settings.

In conclusion, O-{1-(2-methylbutan-2-yl)cyclopropylmethyl}hydroxylamine (CAS No. 2228265-85-6) represents a promising compound with diverse applications in modern chemistry. Its unique structural features and reactivity profile make it a valuable tool for scientists exploring new frontiers in drug discovery, agrochemical innovation, and material science. As research continues to uncover its full potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in these fields.